Cas no 89725-66-6 (Ethanone, 1,1',1''-(1,2,4-benzenetriyl)tris-)

• Product Name: Ethanone, 1,1',1''-(1,2,4-benzenetriyl)tris-
• CAS No: 89725-66-6
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 591357
• PubChem ID: 9837126
• Update Time: 2025-04-19

Ethanone, 1,1',1''-(1,2,4-benzenetriyl)tris- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1',1''-(1,2,4-benzenetriyl)tris-
• 1-(3,4-diacetylphenyl)ethanone
• 1,2,4-Triacetylbenzol
• 1,2,4-TRIACETYLBENZENE
• 89725-66-6
• SCHEMBL50489
• DTXSID00431557

• Inchi： 1S/C12H12O3/c1-7(13)10-4-5-11(8(2)14)12(6-10)9(3)15/h4-6H,1-3H3
• InChI Key： DHCIAVVQOMVUPC-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C(C)=O)C=CC=1C(C)=O

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones